2-[4-(3-fluoro-4-methylphenyl)-2,3-dioxopyrazin-1-yl]-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[4-(3-fluoro-4-methylphenyl)-2,3-dioxopyrazin-1-yl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H18FN3O4/c1-13-7-8-14(11-15(13)21)24-10-9-23(19(26)20(24)27)12-18(25)22-16-5-3-4-6-17(16)28-2/h3-11H,12H2,1-2H3,(H,22,25)
• InChI Key: XWLWEOSLRFKSAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C=CN(C(=O)C2=O)CC(=O)NC3=CC=CC=C3OC)F
• Molecular Formula: C20H18FN3O4
• Molecular Weight: 383.4 g/mol

Description

2-[4-(3-fluoro-4-methylphenyl)-2,3-dioxopyrazin-1-yl]-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C20H18FN3O4 and its molecular weight is 383.379. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Research

• Antipsychotic Potential : A study described the synthesis and pharmacological evaluation of a series of compounds showing antipsychotic-like profiles in behavioral animal tests without interacting with dopamine receptors. These findings highlight the compound's potential utility in developing new antipsychotic medications with fewer side effects related to dopamine receptor activity (Wise et al., 1987).

• Imaging Agents for PET Scans : Research on 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds designed for labeling with fluorine-18, points to their application in positron emission tomography (PET) imaging, specifically for imaging the translocator protein (18 kDa). This underscores the compound's relevance in neurology and oncology diagnostics (Dollé et al., 2008).

Anticancer Activity

• Cytotoxic Activity Against Cancer Cells : A study focusing on certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives tested their anticancer activity on 60 cancer cell lines, identifying compounds with appreciable cancer cell growth inhibition. This research contributes to the ongoing search for new anticancer agents (Al-Sanea et al., 2020).

Anti-inflammatory and Antioxidant Activity

• Synthesis of Anti-inflammatory Compounds : Another study synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide, demonstrating significant anti-inflammatory activity, suggesting potential therapeutic applications in inflammation-related conditions (Sunder & Maleraju, 2013).

• Coordination Complexes with Antioxidant Activity : Research into pyrazole-acetamide derivatives has led to the synthesis of novel Co(II) and Cu(II) coordination complexes, showing significant antioxidant activity. These findings have implications for developing antioxidant therapies and understanding the role of metal complexes in oxidative stress (Chkirate et al., 2019).

Herbicidal Activity

• Novel Herbicides : Studies on substituted phenyl pyrazole derivatives have identified compounds with high herbicidal activity against certain weeds, offering new avenues for agricultural chemical development (Zhou et al., 2010).